Cas no 1344577-64-5 ((2S)-4-(3,5-dichlorophenyl)butan-2-amine)

• Product Name: (2S)-4-(3,5-dichlorophenyl)butan-2-amine
• CAS No: 1344577-64-5
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 5939622
• PubChem ID: 96369325
• Update Time: 2025-05-24

(2S)-4-(3,5-dichlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3,5-dichlorophenyl)butan-2-amine
• EN300-1967799
• 1344577-64-5

• Inchi： 1S/C10H13Cl2N/c1-7(13)2-3-8-4-9(11)6-10(12)5-8/h4-7H,2-3,13H2,1H3/t7-/m0/s1
• InChI Key： WMWRRLDJRRSOGA-ZETCQYMHSA-N
• SMILES： ClC1C=C(C=C(C=1)CC[C@H](C)N)Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(3,5-dichlorophenyl)butan-2-amine

Compound CAS No. 1344577-64-5: (2S)-4-(3,5-Dichlorophenyl)Butan-2-Amine

The compound (2S)-4-(3,5-Dichlorophenyl)Butan-2-Amine with CAS No. 1344577-64-5 is a structurally unique organic compound that has garnered attention in various scientific and industrial applications. This compound belongs to the class of amines, specifically secondary amines, and features a chiral center at the second carbon atom of the butane chain. The presence of two chlorine atoms on the aromatic ring introduces both electronic and steric effects, which significantly influence its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2S)-4-(3,5-Dichlorophenyl)Butan-2-Amine through various methodologies. One notable approach involves the asymmetric alkylation of a suitable chloroarene derivative with an appropriate amine precursor. This method not only ensures high enantiomeric excess but also aligns with green chemistry principles by minimizing waste and using environmentally benign reagents. The stereochemistry of the compound is critical, as the (2S) configuration is often preferred in pharmaceutical applications due to its specific interactions with biological targets.

The structural uniqueness of (2S)-4-(3,5-Dichlorophenyl)Butan-2-Amine makes it a valuable intermediate in drug discovery programs. Its ability to act as a chiral building block has been exploited in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, recent studies have highlighted its potential as a lead compound in designing inhibitors for key enzymes involved in cellular signaling pathways.

In addition to its role in pharmaceuticals, this compound has found applications in agrochemicals and materials science. Its dichlorophenyl group imparts stability against environmental degradation, making it suitable for use in pesticides and herbicides. Furthermore, research into its coordination chemistry has revealed its ability to form stable metal complexes, which could be harnessed in catalytic processes and sensing technologies.

The synthesis and characterization of (2S)-4-(3,5-Dichlorophenyl)Butan-2-Amine have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its molecular structure and stereochemistry. These analytical techniques provide insights into the compound's purity and stability under different conditions.

From an environmental standpoint, understanding the degradation pathways of (2S)-4-(3,5-Dichlorophenyl)Butan-2-Amine is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the butane chain and hydrolysis of the aromatic ring substituents. This information is vital for developing sustainable industrial practices and waste management strategies.

In conclusion, (2S)-4-(3,5-Dichlorophenyl)Butan-2-Amine with CAS No. 1344577-64-5 stands out as a versatile compound with diverse applications across multiple disciplines. Its chiral nature, combined with the electronic effects of the dichlorophenyl group, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to both scientific innovation and industrial advancement.